N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C15H12N8O2/c24-13(12-18-15-17-6-3-8-23(15)20-12)16-7-9-22-14(25)10-4-1-2-5-11(10)19-21-22/h1-6,8H,7,9H2,(H,16,24)
• InChI Key: ISJZQRDBTZXWPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCNC(=O)C3=NN4C=CC=NC4=N3
• Molecular Formula: C15H12N8O2
• Molecular Weight: 336.31 g/mol

Description

Triazoles and triazines are nitrogen-containing heterocyclic compounds that have significant pharmacological applications. They can accommodate a broad range of substituents (electrophiles and nucleophiles) around their core structures, paving the way for the construction of diverse novel bioactive molecules.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their importance in medicinal chemistry. Various synthetic methods have been developed over the past 20 years, using different nitrogen sources.

Molecular Structure Analysis

Triazoles have two types of five-membered structures: 1,2,3-triazole and 1,2,4-triazole. Their unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles and triazines can vary widely depending on their structure and the substituents they contain. Specific properties for the compound could not be found in the search results.

Scientific Research Applications

Energetic Materials and Explosives

• The compound’s structure suggests potential as an energetic material. . Compound 5, in particular, exhibits excellent insensitivity to external stimuli and a calculated detonation performance comparable to the secondary-explosive benchmark CL-20. This makes it a promising candidate for secondary explosives.

Cholinesterase Inhibitors for Alzheimer’s Disease

• . These inhibitors play a crucial role in managing Alzheimer’s disease by modulating cholinergic neurotransmission.

Mechanism of Action

The mechanism of action of triazoles and triazines is largely dependent on their structure and the functional groups they contain. They are known to interact with various enzymes and receptors, leading to a wide range of biological activities.

Safety and Hazards

While triazoles and triazines have many therapeutic applications, they can also have adverse effects such as hepatotoxicity and hormonal problems. Therefore, careful revision of these compounds is necessary to obtain higher efficacy with minimum side effects.

Future Directions

Triazoles and triazines have a broad range of therapeutic applications with ever-widening future scope across scientific disciplines. Their synthesis and applications in various fields such as agrochemistry and material chemistry are areas of ongoing research.